Cas no 1876194-92-1 (4-methyl-1-(2-methyl-2H-1,2,3-triazol-4-yl)hexane-1,3-dione)

• Product Name: 4-methyl-1-(2-methyl-2H-1,2,3-triazol-4-yl)hexane-1,3-dione
• CAS No: 1876194-92-1
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6339372
• PubChem ID: 165955392
• Update Time: 2025-05-20

4-methyl-1-(2-methyl-2H-1,2,3-triazol-4-yl)hexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(2-methyl-2H-1,2,3-triazol-4-yl)hexane-1,3-dione
• EN300-1125397
• 1876194-92-1

• Inchi： 1S/C10H15N3O2/c1-4-7(2)9(14)5-10(15)8-6-11-13(3)12-8/h6-7H,4-5H2,1-3H3
• InChI Key： SSUBDVQYRDUPHC-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=NN(C)N=1)=O)C(C)CC

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.8Ų

Additional information on 4-methyl-1-(2-methyl-2H-1,2,3-triazol-4-yl)hexane-1,3-dione

4-Methyl-1-(2-Methyl-2H-1,2,3-Triazol-4-Yl)Hexane-1,3-Dione: A Comprehensive Overview

4-Methyl-1-(2-Methyl-2H-1,2,3-Triazol-4-Yl)Hexane-1,3-Dione, also known by its CAS number CAS No. 1876194-92-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of hexanediones with a substituted triazole ring, making it a unique structure with potential applications in drug design and advanced materials.

The molecular structure of 4-Methyl... is characterized by a hexane backbone with two ketone groups at positions 1 and 3. The substituent at position 1 is a 2-methyl triazole ring system, which introduces additional electronic and steric effects. This combination of functional groups and heterocyclic structures makes the compound versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have explored its ability to undergo nucleophilic additions and cycloadditions, which are crucial steps in drug development. For instance, the triazole ring is known for its stability and reactivity in click chemistry reactions, making it a valuable component in constructing complex molecular architectures.

In terms of physical properties, 4-Methyl... exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis protocols that require precise control over reaction conditions.

The synthesis of this compound typically involves a multi-step process starting from readily available starting materials such as hexanedione derivatives and alkyne precursors. The key step involves the formation of the triazole ring through a copper-catalyzed azide alkyne cycloaddition (CuAAC), which is a cornerstone of click chemistry. This method ensures high yields and excellent regioselectivity.

From an environmental standpoint, 4-Methyl... has been studied for its biodegradability under aerobic conditions. Research indicates that it undergoes microbial degradation efficiently under controlled laboratory settings, suggesting that it may have lower environmental persistence compared to other synthetic compounds.

In terms of applications, this compound has shown promise in the development of fluorescent sensors for detecting metal ions such as copper(II) and zinc(II). The conjugated system within the molecule allows for significant changes in fluorescence intensity upon metal ion binding, making it a candidate for sensing applications.

The integration of computational chemistry tools has further enhanced our understanding of this compound's electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the triazole ring contributes significantly to the molecule's conjugation, thereby influencing its optical properties.

In conclusion, 4-Methyl... represents an exciting advancement in organic synthesis with potential applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop novel materials and therapeutic agents.